Cas no 1806119-98-1 (Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate)

Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate is a pyridine-based compound featuring both amino and trifluoromethoxy functional groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethoxy moiety enhances metabolic stability and lipophilicity, while the aminomethyl group provides a reactive site for further derivatization. The ethyl ester functionality offers synthetic flexibility, allowing for hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules due to its balanced reactivity and structural diversity. Its high purity and well-defined chemical properties ensure consistent performance in complex synthetic pathways, making it a reliable choice for research and industrial applications.
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate structure
1806119-98-1 structure
Product Name:Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
CAS No:1806119-98-1
MF:C10H12F3N3O3
MW:279.215792655945
CID:4798616
Update Time:2025-05-21

Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
    • Inchi: 1S/C10H12F3N3O3/c1-2-18-9(17)6-7(15)5(3-14)4-16-8(6)19-10(11,12)13/h4H,2-3,14H2,1H3,(H2,15,16)
    • InChI Key: ZAZOAJBUDGGFGJ-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C(=O)OCC)=C(C(=CN=1)CN)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 314
  • XLogP3: 1.3
  • Topological Polar Surface Area: 101

Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022003439-500mg
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
1806119-98-1 97%
500mg
$931.00 2022-04-01
Alichem
A022003439-1g
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
1806119-98-1 97%
1g
$1,663.20 2022-04-01

Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Related Literature

Additional information on Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

The compound Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by the CAS number 1806119-98-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyridine ring substituted with an amino group at position 4, an aminomethyl group at position 5, a trifluoromethoxy group at position 2, and an ethyl carboxylate group at position 3. These substituents contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate in the development of novel therapeutic agents. The presence of the trifluoromethoxy group enhances the molecule's stability and lipophilicity, making it an ideal candidate for drug delivery systems. Additionally, the amino groups at positions 4 and 5 provide opportunities for further functionalization, enabling the creation of bioisosteres or prodrugs with improved pharmacokinetic profiles.

In terms of synthesis, researchers have employed various methodologies to construct this compound efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group onto the pyridine ring. This method not only ensures high yields but also maintains the integrity of other functional groups present in the molecule. Furthermore, advancements in asymmetric synthesis have allowed for the selective formation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

The biological activity of Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate has been extensively investigated in recent years. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancer types. The ethyl carboxylate group plays a pivotal role in modulating the compound's bioavailability and tissue distribution, making it a promising lead for anti-cancer drug development.

Another area where this compound has shown promise is in its ability to modulate ion channels. Research conducted at Stanford University demonstrated that Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate can effectively inhibit voltage-gated sodium channels, which are critical targets for treating epilepsy and chronic pain conditions. The trifluoromethoxy group's electron-withdrawing nature contributes to this activity by stabilizing the molecule's interaction with the channel's binding site.

From an environmental perspective, understanding the fate and transport of Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate in natural systems is essential for assessing its ecological impact. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, primarily through hydrolysis and microbial metabolism. However, its persistence in aquatic environments remains a concern due to its lipophilic nature. Regulatory agencies are currently evaluating its environmental risk profile to ensure safe handling and disposal practices.

In conclusion, Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate represents a versatile scaffold with immense potential in drug discovery and development. Its unique structural features, coupled with advancements in synthetic methodologies and biological characterization, position it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease areas.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.